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Compound of Interest

Compound Name: Cytochalasin O

Cat. No.: B216820 Get Quote

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction
Cytochalasin O belongs to the cytochalasan family of fungal metabolites, a large and

structurally diverse group of compounds renowned for their potent biological activities. These

natural products, produced by various fungi, have garnered significant attention from the

scientific community due to their profound effects on the eukaryotic cytoskeleton, particularly

their interaction with actin filaments. This technical guide provides a detailed examination of the

chemical structure, physicochemical properties, and biological functions of Cytochalasin O,

with a focus on its mechanism of action and relevant experimental methodologies.

Chemical Structure and Physicochemical Properties
While detailed structural and physicochemical data for Cytochalasin O are not as extensively

documented in publicly available literature as for other members of the family like Cytochalasin

B and D, some key features have been described. Cytochalasin O is characterized by a 5-en-

7-ol moiety within its macrocyclic structure. This places it in a specific subgroup of

cytochalasans and influences its biological activity.

For comparative purposes, the physicochemical properties of the well-characterized

Cytochalasin D are presented below. This data serves as a valuable reference point for

understanding the general characteristics of this class of compounds.
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Property Value Reference

Molecular Formula C₃₀H₃₇NO₆

Molecular Weight 507.6 g/mol

Appearance White to off-white solid MedChemExpress Data

Solubility

Soluble in DMSO (25 mg/mL

with heating), practically

insoluble in water.

MedChemExpress Data

Biological Activity and Mechanism of Action
The primary mechanism of action for cytochalasans, including Cytochalasin O, is the

disruption of actin polymerization. Actin is a critical protein that forms microfilaments, a key

component of the cytoskeleton responsible for maintaining cell shape, motility, and division.

Cytochalasins exert their effects by binding to the barbed (fast-growing) end of actin filaments.

This binding event effectively caps the filament, preventing the addition of new actin monomers

and thereby inhibiting filament elongation. This disruption of actin dynamics leads to a variety of

cellular consequences, including:

Changes in cell morphology

Inhibition of cell motility and migration

Disruption of cytokinesis, leading to the formation of multinucleated cells

Induction of apoptosis (programmed cell death)

The bioactivity of Cytochalasin O, along with the related Cytochalasin N, has been evaluated

using fluorescence-based assays. These studies have shown that cytochalasans containing a

5-en-7-ol moiety exhibit comparable effects on actin polymerization.

The general signaling pathway affected by cytochalasans involves the direct modulation of the

actin cytoskeleton, which in turn can influence a multitude of downstream cellular processes

that are dependent on a functional actin network.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b216820?utm_src=pdf-body
https://www.benchchem.com/product/b216820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b216820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to Cytochalasin O:
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b216820#chemical-structure-and-properties-of-
cytochalasin-o]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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